Cas no 78572-45-9 (Pyridinium, 1-(2-amino-2-oxoethyl)-4-methyl-, chloride(1:1))

Pyridinium, 1-(2-amino-2-oxoethyl)-4-methyl-, chloride(1:1) structure
78572-45-9 structure
Product Name:Pyridinium, 1-(2-amino-2-oxoethyl)-4-methyl-, chloride(1:1)
CAS No:78572-45-9
MF:C8H11ClN2O
MW:186.638740777969
CID:580774
PubChem ID:12710922
Update Time:2025-04-19

Pyridinium, 1-(2-amino-2-oxoethyl)-4-methyl-, chloride(1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium, 1-(2-amino-2-oxoethyl)-4-methyl-, chloride(1:1)
    • 2-(4-methylpyridin-1-ium-1-yl)acetamide,chloride
    • 78572-45-9
    • DTXSID40507644
    • AKOS024331392
    • NSC296146
    • NSC-296146
    • 1-(2-Amino-2-oxoethyl)-4-methylpyridin-1-ium chloride
    • Inchi: 1S/C8H10N2O.ClH/c1-7-2-4-10(5-3-7)6-8(9)11;/h2-5H,6H2,1H3,(H-,9,11);1H
    • InChI Key: VVDHUUAEMNVRLG-UHFFFAOYSA-N
    • SMILES: [Cl-].O=C(C[N+]1C=CC(C)=CC=1)N

Computed Properties

  • Exact Mass: 186.056
  • Monoisotopic Mass: 186.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.